Cas no 2679823-36-8 (rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679823-36-8
• MF: C₇H₈F₃NO₅
• MW: 243.13733291626
• CID: 5652180
• PubChem ID: 165918504
• Update Time: 2025-10-30

rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679823-36-8
• rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• (2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• 2728728-19-4
• EN300-28277478
• EN300-28277477

• Inchi： 1S/C7H8F3NO5/c8-7(9,10)6(16)11-1-2(12)4(13)3(11)5(14)15/h2-4,12-13H,1H2,(H,14,15)/t2-,3-,4-/m1/s1
• InChI Key： GXQAJRBHGBJLBV-BXXZVTAOSA-N
• SMILES： FC(C(N1C[C@H]([C@H]([C@@H]1C(=O)O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 243.03545684g/mol
• Monoisotopic Mass: 243.03545684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 98.1Ų

Additional information on rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Research Briefing on rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS: 2679823-36-8)

In recent years, the compound rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS: 2679823-36-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine backbone and trifluoroacetyl group, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and pharmaceuticals. The purpose of this research briefing is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, applications, and biological relevance.

Recent studies have highlighted the role of rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid as a versatile building block in the synthesis of glycosidase inhibitors. Glycosidases are enzymes involved in carbohydrate metabolism, and their inhibitors have therapeutic potential in treating diseases such as diabetes, viral infections, and cancer. The stereochemistry of this compound, particularly its dihydroxy and trifluoroacetyl moieties, contributes to its ability to mimic transition states of glycosidase-catalyzed reactions, making it a valuable scaffold for inhibitor design.

One of the key advancements in the synthesis of this compound involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have developed novel catalytic systems that enable the efficient production of the desired stereoisomer, thereby improving the yield and reducing the cost of large-scale synthesis. Additionally, recent publications have explored the use of green chemistry principles, such as solvent-free reactions and biocatalysis, to enhance the sustainability of the synthesis process.

In terms of biological applications, rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid has been investigated for its potential as a precursor to antiviral agents. Preliminary in vitro studies have demonstrated its efficacy in inhibiting viral replication, particularly in RNA viruses. The trifluoroacetyl group is believed to enhance the compound's binding affinity to viral enzymes, thereby improving its inhibitory activity. Further studies are underway to optimize its pharmacokinetic properties and evaluate its safety profile in animal models.

Another area of interest is the compound's role in the development of novel antibiotics. The pyrrolidine core structure is a common motif in many natural products with antimicrobial activity. By functionalizing this core with the dihydroxy and trifluoroacetyl groups, researchers aim to create derivatives with enhanced antibacterial properties. Recent findings suggest that these derivatives exhibit activity against multidrug-resistant bacterial strains, offering a potential solution to the growing problem of antibiotic resistance.

In conclusion, rac-(2R,3S,4R)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS: 2679823-36-8) represents a promising candidate for various therapeutic applications. Its unique structural features and versatile reactivity make it a valuable tool in medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery. This briefing underscores the importance of continued investment in the study of this compound to unlock its full potential in addressing unmet medical needs.